Cas no 2126162-49-8 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyrrolidinyl)-, ethyl ester)

1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyrrolidinyl)-, ethyl ester is a heterocyclic compound featuring a triazole core substituted with a pyrrolidine moiety and an ethyl ester functional group. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry and drug development, where it may serve as a key intermediate or pharmacophore. The presence of both triazole and pyrrolidine rings enhances its potential for hydrogen bonding and interactions with biological targets. The ethyl ester group improves solubility and facilitates further derivatization. Its well-defined molecular architecture makes it suitable for exploring structure-activity relationships in bioactive molecule design.
1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyrrolidinyl)-, ethyl ester structure
2126162-49-8 structure
Product Name:1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyrrolidinyl)-, ethyl ester
CAS No:2126162-49-8
MF:C9H14N4O2
MW:210.233061313629
CID:5255676
Update Time:2025-06-10

1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyrrolidinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyrrolidinyl)-, ethyl ester
    • Inchi: 1S/C9H14N4O2/c1-2-15-9(14)8-7(11-13-12-8)6-4-3-5-10-6/h6,10H,2-5H2,1H3,(H,11,12,13)
    • InChI Key: KCANBOKUZQDKMX-UHFFFAOYSA-N
    • SMILES: N1C(C(OCC)=O)=C(C2CCCN2)N=N1

1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyrrolidinyl)-, ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-370494-0.05g
ethyl 5-(pyrrolidin-2-yl)-1H-1,2,3-triazole-4-carboxylate
2126162-49-8
0.05g
$245.0 2023-03-02
Enamine
EN300-370494-0.1g
ethyl 5-(pyrrolidin-2-yl)-1H-1,2,3-triazole-4-carboxylate
2126162-49-8
0.1g
$366.0 2023-03-02
Enamine
EN300-370494-0.25g
ethyl 5-(pyrrolidin-2-yl)-1H-1,2,3-triazole-4-carboxylate
2126162-49-8
0.25g
$524.0 2023-03-02
Enamine
EN300-370494-0.5g
ethyl 5-(pyrrolidin-2-yl)-1H-1,2,3-triazole-4-carboxylate
2126162-49-8
0.5g
$824.0 2023-03-02
Enamine
EN300-370494-1.0g
ethyl 5-(pyrrolidin-2-yl)-1H-1,2,3-triazole-4-carboxylate
2126162-49-8
1g
$0.0 2023-06-07
Enamine
EN300-370494-2.5g
ethyl 5-(pyrrolidin-2-yl)-1H-1,2,3-triazole-4-carboxylate
2126162-49-8
2.5g
$2071.0 2023-03-02
Enamine
EN300-370494-5.0g
ethyl 5-(pyrrolidin-2-yl)-1H-1,2,3-triazole-4-carboxylate
2126162-49-8
5.0g
$3065.0 2023-03-02
Enamine
EN300-370494-10.0g
ethyl 5-(pyrrolidin-2-yl)-1H-1,2,3-triazole-4-carboxylate
2126162-49-8
10.0g
$4545.0 2023-03-02

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyrrolidinyl)-, ethyl ester

Recent Advances in the Study of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyrrolidinyl)-, ethyl ester (CAS: 2126162-49-8)

The compound 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyrrolidinyl)-, ethyl ester (CAS: 2126162-49-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry, particularly due to their ability to serve as bioisosteres for amide bonds and their role in click chemistry. The specific substitution pattern of the compound, including the pyrrolidinyl group and the ethyl ester moiety, has been shown to enhance its binding affinity to various biological targets, making it a promising candidate for further investigation.

One of the key advancements in the synthesis of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyrrolidinyl)-, ethyl ester involves the use of copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which provide high yields and excellent regioselectivity. Recent publications have demonstrated optimized protocols for the large-scale production of this compound, ensuring its availability for further pharmacological studies.

In terms of biological activity, preliminary in vitro studies have revealed that this compound exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. Specifically, it has shown promise as a potential modulator of cyclooxygenase-2 (COX-2), an enzyme implicated in various inflammatory diseases. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

Another area of interest is the potential application of this compound in the development of novel antimicrobial agents. Recent screening assays have indicated that 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyrrolidinyl)-, ethyl ester exhibits activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings suggest that structural modifications of this compound could lead to the discovery of new antibiotics with improved efficacy and reduced resistance.

Despite these promising results, several challenges remain. The compound's solubility and stability under physiological conditions need to be thoroughly investigated to ensure its suitability for therapeutic use. Additionally, more comprehensive toxicological studies are required to assess its safety profile. Future research should also explore the compound's potential as a scaffold for the development of targeted therapies, particularly in the fields of oncology and neurology.

In conclusion, 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyrrolidinyl)-, ethyl ester (CAS: 2126162-49-8) represents a versatile and promising compound in the realm of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. Continued efforts to optimize its synthesis, elucidate its mechanism of action, and explore its therapeutic potential will be crucial in advancing this compound toward clinical applications.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd